Cas no 1807248-15-2 (Methyl 3-cyano-2-methoxy-6-nitrobenzoate)

• Product Name: Methyl 3-cyano-2-methoxy-6-nitrobenzoate
• CAS No: 1807248-15-2
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4951533
• Update Time: 2025-06-09

Methyl 3-cyano-2-methoxy-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-methoxy-6-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-16-9-6(5-11)3-4-7(12(14)15)8(9)10(13)17-2/h3-4H,1-2H3
• InChI Key： UKNDFFYQVADXPR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=C(C=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Additional information on Methyl 3-cyano-2-methoxy-6-nitrobenzoate

Comprehensive Overview of Methyl 3-cyano-2-methoxy-6-nitrobenzoate (CAS No. 1807248-15-2)

Methyl 3-cyano-2-methoxy-6-nitrobenzoate (CAS No. 1807248-15-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano, methoxy, and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and advanced materials.

The molecular structure of Methyl 3-cyano-2-methoxy-6-nitrobenzoate features a benzoate core substituted with a cyano group at the 3-position, a methoxy group at the 2-position, and a nitro group at the 6-position. This arrangement imparts distinct electronic and steric effects, which are critical for its reactivity and interaction with other chemical entities. The compound's CAS No. 1807248-15-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for high-purity intermediates like Methyl 3-cyano-2-methoxy-6-nitrobenzoate has surged, driven by advancements in drug discovery and green chemistry. The compound's versatility allows it to serve as a building block for the synthesis of more complex molecules, including potential pharmaceutical candidates and agrochemicals. Its nitro and cyano groups are particularly noteworthy, as they are often leveraged in multicomponent reactions and catalyzed transformations.

One of the most frequently asked questions about Methyl 3-cyano-2-methoxy-6-nitrobenzoate revolves around its synthetic routes and optimization strategies. Researchers are keen to understand how to achieve higher yields and selectivity during its preparation. Common methods involve the esterification of corresponding carboxylic acids or the nitration of precursor benzoates. The choice of catalysts and reaction conditions plays a pivotal role in determining the efficiency of these processes.

Another area of interest is the compound's potential role in sustainable chemistry. With growing emphasis on environmentally friendly practices, scientists are exploring ways to incorporate Methyl 3-cyano-2-methoxy-6-nitrobenzoate into green synthetic pathways. This includes the use of biodegradable solvents and renewable energy sources to minimize environmental impact. Such initiatives align with global trends toward carbon neutrality and circular economy principles.

The spectroscopic characterization of Methyl 3-cyano-2-methoxy-6-nitrobenzoate is another topic of frequent inquiry. Techniques such as NMR, IR, and mass spectrometry are routinely employed to confirm its structure and purity. These analyses are essential for ensuring the compound's suitability for further applications, particularly in high-value industries like pharmaceuticals and electronics.

In summary, Methyl 3-cyano-2-methoxy-6-nitrobenzoate (CAS No. 1807248-15-2) represents a fascinating subject of study for chemists and material scientists alike. Its unique structural features and broad applicability make it a compound of enduring relevance. As research continues to uncover new uses and synthetic methodologies, this molecule is poised to remain at the forefront of innovative chemical solutions.